Cas no 59204-83-0 (1,6-Diazabicyclo[4.1.0]heptane)

• Product Name: 1,6-Diazabicyclo[4.1.0]heptane
• CAS No: 59204-83-0
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 339491
• PubChem ID: 535816
• Update Time: 2025-04-19

1,6-Diazabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazabicyclo[4.1.0]heptane
• DTXSID90336724
• 59204-83-0
• InChI=1/C5H10N2/c1-2-4-7-5-6(7)3-1/h1-5H
• WEAMGHPKJFNWAH-UHFFFAOYSA-N

• Inchi： 1S/C5H10N2/c1-2-4-7-5-6(7)3-1/h1-5H2
• InChI Key： WEAMGHPKJFNWAH-UHFFFAOYSA-N
• SMILES： N12CCCCN1C2

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 6Ų

Experimental Properties

• PSA: 6.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes